Cas no 2371-29-1 (2-(2-Chloroanilino)acetohydrazide)

• Product Name: 2-(2-Chloroanilino)acetohydrazide
• CAS No: 2371-29-1
• MF: C₈H₁₀ClN₃O
• MW: 199.637500286102
• CID: 276784
• PubChem ID: 302653
• Update Time: 2025-04-19

2-(2-Chloroanilino)acetohydrazide Chemical and Physical Properties

Names and Identifiers

• Glycine,N-(2-chlorophenyl)-, hydrazide
• 2-(2-CHLOROANILINO)ACETOHYDRAZIDE
• N-<2-Chlor-phenyl>-glycin-hydrazid
• 2-((2-Chlorophenyl)amino)acetohydrazide
• 2371-29-1
• NSC190335
• FT-0691494
• (2-Chloro-phenylamino)-acetic acid hydrazide
• Oprea1_570382
• HMS2700M05
• DTXSID20307184
• CAA37129
• NSC-190335
• SMR000281968
• MLS000712201
• AKOS000319499
• CHEMBL1450969
• 2-(2-chlorophenylamino)acetohydrazide
• Oprea1_375972
• 2-[(2-chlorophenyl)amino]acetohydrazide
• DS-022058
• 2-[(2-chlorophenyl)amino]acetohydrazide (non-preferred name)
• STK023432
• 2-(2-Chloroanilino)acetohydrazide

• MDL： MFCD02006273
• Inchi： 1S/C8H10ClN3O/c9-6-3-1-2-4-7(6)11-5-8(13)12-10/h1-4,11H,5,10H2,(H,12,13)
• InChI Key： TYYIIDNUIOPYMX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NCC(NN)=O

Computed Properties

• Exact Mass: 199.05100
• Monoisotopic Mass: 199.051
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.358
• Boiling Point: 460.5°Cat760mmHg
• Flash Point: 232.3°C
• Refractive Index: 1.633
• PSA: 67.15000
• LogP: 1.90600

2-(2-Chloroanilino)acetohydrazide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT